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Application Note: Advanced Controlled Release Formulation Strategies for Levofloxacin
Hydrate

Executive Summary

Levofloxacin Hemihydrate, a third-generation fluoroquinolone, exhibits Type /11l BCS
characteristics with high solubility in acidic media but pH-dependent precipitation in the
intestinal environment. While its 99% bioavailability suggests immediate release is effective,
the rapid

(1-2 hours) often correlates with peak-dependent CNS and Gl side effects. Furthermore,
absorption window studies indicate preferential absorption in the upper gastrointestinal tract.

This guide details two distinct controlled release (CR) strategies designed to maximize
therapeutic efficacy:

» Gastroretentive Floating Matrix System (GRDDS): To prolong gastric residence time,
ensuring drug release occurs in the acidic environment where Levofloxacin solubility is
maximal.
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» Mucoadhesive Microspheres: To provide intimate mucosal contact and sustained release via
ionic gelation technology.

Pre-Formulation & Physicochemical Profiling
Before initiating formulation, the specific behavior of Levofloxacin Hydrate must be mapped.

o pKa Profile: Amphoteric nature with pKa values at ~5.83 (carboxylic acid) and ~8.75
(piperazinyl amine).

e Solubility Mapping:
o pH 1.2 - 5.0: Soluble to Freely Soluble (>100 mg/mL).
o pH 6.7: Maximum solubility (~272 mg/mL).[1]

o pH > 6.9: Sharp decrease in solubility (~50 mg/mL), posing a risk of precipitation in the
distal intestine.

o Implication: A Gastroretentive Strategy is scientifically superior to a standard intestinal
release matrix because it retains the drug in the stomach (pH 1.2—-2.0) where it remains
perfectly solubilized for continuous absorption.

Formulation Decision Tree
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Levofloxacin Hydrate API

Solubility Analysis:
High in pH < 6.0
Low in pH > 7.0

l

Target Profile:
Once-Daily (24h)
Upper Gl Absorption

:

Select Delivery System

Bulk Retention Req. \ Multi-unit Flexibility

Strategy A: Strategy B:

Gastroretentive Floating Tablet Mucoadhesive Microspheres
(Effervescent Matrix) (lonic Gelation)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the optimal Levofloxacin CR strategy based on
physicochemical constraints.

Protocol A: Gastroretentive Floating Matrix Tablets

Mechanism: This system utilizes a hydrophilic polymer (HPMC) to swell and form a gel barrier,
while an effervescent couple (

+ Citric Acid) generates

. The gas entrapment decreases tablet density (

), causing it to float while releasing the drug via diffusion/erosion.

Formulation Composition (Batch Size: 100 Tablets)
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Ingredient Role Qty/Tab (mg) Total (g)
Levofloxacin )
) Active API 250.0 25.0
Hemihydrate
Release Retardant
HPMC K100M _ _ _ 100.0 10.0
(High Viscosity)
Release Retardant
HPMC K4M _ . 50.0 5.0
(Med Viscosity)
Sodium Bicarbonate Gas Generating Agent  45.0 4.5
Citric Acid Acidifier for
15.0 15
(Anhydrous) Effervescence
PVP K30 Binder 15.0 15
Magnesium Stearate Lubricant 5.0 0.5
Talc Glidant 5.0 0.5
MCC (Avicel PH102) Diluent g.s. to 550mg g.s.

Manufacturing Protocol: Wet Granulation

Rationale: Direct compression is often poor for Levofloxacin due to static charge and poor flow.
Wet granulation ensures uniform content and robust floating lag time.

 Sifting: Pass Levofloxacin, HPMC grades, and MCC through a #40 mesh sieve. Pass
Sodium Bicarbonate and Citric Acid through a #60 mesh sieve (critical for uniform gas
generation).

» Dry Mixing: Blend the sifted powders (excluding Mg-Stearate/Talc) in a V-cone blender for 15
minutes.

¢ Granulation:

o Dissolve PVP K30 in Isopropyl Alcohol (IPA) to form a 10% w/v binder solution. Note: Non-
agueous granulation prevents premature reaction of the effervescent couple.
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o Add binder solution slowly to the powder mix until a coherent mass forms.

e Drying: Pass wet mass through #12 sieve. Dry granules at 45°C for 30 minutes (do not
exceed 50°C to protect Citric Acid). Moisture content should be 2-3%.

e Sizing: Pass dried granules through #20 sieve.
e Lubrication: Add Mg-Stearate and Talc; blend for 5 minutes.
e Compression: Compress using 12mm round punches.

o Target Hardness: 6—8 kg/cm 2 (Too hard = long lag time; Too soft = rapid erosion).

Workflow Visualization

REWAVEETETS Dry Blending
(Sifting #40/#60) (API + Polymers + Effervescent)
Wet Granulation Drying > Lubrication Compression
(Non-Aqueous) (45°C, 30 min) (Mg Stearate) (6-8 kg/cm?)
Binder Prep
(PVP in IPA)

Click to download full resolution via product page
Figure 2: Wet granulation workflow for Effervescent Floating Tablets.
Protocol B: Mucoadhesive Microspheres
Mechanism: lonotropic gelation. Sodium alginate crosslinks with Calcium ions (

) to form an "egg-box" structure, entrapping the drug. A mucoadhesive polymer
(Carbopol/HPMC) is added to enhance gastric mucosal retention.

Formulation Composition
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Ingredient Role Ratio/Conc.
Levofloxacin API 1 Part

Sodium Alginate Primary Polymer 2 Parts
Carbopol 934P Mucoadhesive Polymer 0.5 Parts
Calcium Chloride Crosslinker 5% wi/v Solution
Acetic Acid pH Adjuster 1% viv

Manufacturing Protocol: lonic Gelation

o Polymer Dispersion: Dissolve Sodium Alginate and Carbopol 934P in deionized water under
continuous stirring (500 rpm) for 2 hours to ensure complete hydration.

e Drug Loading: Disperse Levofloxacin into the polymer solution. Sonicate for 10 minutes to
remove air bubbles.

» Crosslinking Bath: Prepare a 5% w/v

solution containing 1% Acetic Acid.

o Extrusion: Using a 22G syringe needle, drop the polymer-drug dispersion into the

bath from a height of 5 cm.

o Critical Control: Stir the bath at 200 rpm to prevent bead aggregation.

e Curing: Allow beads to cure in the solution for 30 minutes to harden the calcium alginate

matrix.

e Washing & Drying: Filter beads, wash 3x with distilled water, and air dry at room temperature

for 24 hours.

Analytical Validation & Quality Control
In-Vitro Dissolution (USP Type II)
o Apparatus: USP Type Il (Paddle).
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Medium: 900 mL 0.1N HCI (pH 1.2).

Speed: 50 rpm (Floating tablets require lower speed to avoid artificial breaking).

Temperature: 37 + 0.5°C.[2][3]

Sampling: 5mL at 1, 2, 4, 6, 8, 12, and 24 hours.

HPLC Assay Method (Stability Indicating)
For precise quantification free from excipient interference:

e Column: C18 (250 x 4.6 mm, 5 um) - e.g., Phenomenex Luna or Agilent Zorbax.

o Mobile Phase: Acetonitrile : Water (containing 0.15% Triethylamine, pH adjusted to 3.0 with
Phosphoric Acid) [30:70 v/v].

e Flow Rate: 1.0 mL/min.[4]
o Wavelength: 295 nm.

e Retention Time: ~6-8 minutes.

Floating Properties Evaluation

o Floating Lag Time (FLT): Time required for the tablet to rise to the surface (Target: < 3
minutes).

» Total Floating Time (TFT): Duration the tablet remains buoyant (Target: > 12 hours).

Data Analysis & Release Kinetics

To validate the release mechanism, fit the dissolution data into the Korsmeyer-Peppas
equation:

¢ : Fickian Diffusion.

 : Non-Fickian (Anomalous) Transport (Combination of diffusion and polymer erosion). This is
the target for HPMC matrix systems.
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e : Super Case Il Transport (Erosion controlled).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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